![molecular formula C16H15F2N3O4S B2899531 N1-(2,4-difluorophenyl)-N2-(4-sulfamoylphenethyl)oxalamide CAS No. 887204-45-7](/img/structure/B2899531.png)
N1-(2,4-difluorophenyl)-N2-(4-sulfamoylphenethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N1-(2,4-difluorophenyl)-N2-(4-sulfamoylphenethyl)oxalamide, also known as DFO, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. DFO is a sulfonamide derivative that has been shown to inhibit the activity of carbonic anhydrase IX (CAIX), an enzyme that is overexpressed in many types of cancer.
Mechanism of Action
N1-(2,4-difluorophenyl)-N2-(4-sulfamoylphenethyl)oxalamide inhibits the activity of CAIX by binding to the enzyme's active site. CAIX plays a key role in regulating pH in cancer cells, and inhibition of CAIX activity leads to acidification of the tumor microenvironment. This acidification has been shown to reduce tumor growth and metastasis.
Biochemical and Physiological Effects:
In addition to its effects on tumor growth and metastasis, this compound has been shown to have other biochemical and physiological effects. This compound has been shown to reduce the expression of hypoxia-inducible factor 1-alpha (HIF-1α), a transcription factor that is overexpressed in many types of cancer. This compound has also been shown to increase the sensitivity of cancer cells to radiation therapy.
Advantages and Limitations for Lab Experiments
One advantage of N1-(2,4-difluorophenyl)-N2-(4-sulfamoylphenethyl)oxalamide is its specificity for CAIX. This specificity allows for the selective inhibition of CAIX activity without affecting other carbonic anhydrase isoforms. However, one limitation of this compound is its poor solubility in aqueous solutions, which can make it difficult to use in some experimental settings.
Future Directions
There are several future directions for research on N1-(2,4-difluorophenyl)-N2-(4-sulfamoylphenethyl)oxalamide. One area of research is the development of more effective formulations of this compound that improve its solubility and bioavailability. Another area of research is the identification of biomarkers that can be used to predict which patients are most likely to benefit from treatment with this compound. Finally, there is ongoing research on the use of this compound in combination with other cancer therapies, such as radiation therapy and chemotherapy.
Synthesis Methods
The synthesis of N1-(2,4-difluorophenyl)-N2-(4-sulfamoylphenethyl)oxalamide involves the reaction of 2,4-difluoroaniline with 4-aminobenzenesulfonamide in the presence of oxalyl chloride and triethylamine. The resulting intermediate is then reacted with 4-(2-aminoethyl)benzenesulfonamide to yield the final product, this compound.
Scientific Research Applications
N1-(2,4-difluorophenyl)-N2-(4-sulfamoylphenethyl)oxalamide has been extensively studied for its potential use in cancer treatment. CAIX is overexpressed in many types of cancer, including breast, lung, and renal cell carcinoma. Inhibition of CAIX activity has been shown to reduce tumor growth and metastasis in preclinical studies.
Properties
IUPAC Name |
N'-(2,4-difluorophenyl)-N-[2-(4-sulfamoylphenyl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15F2N3O4S/c17-11-3-6-14(13(18)9-11)21-16(23)15(22)20-8-7-10-1-4-12(5-2-10)26(19,24)25/h1-6,9H,7-8H2,(H,20,22)(H,21,23)(H2,19,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVKQCCKBWVJXPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCNC(=O)C(=O)NC2=C(C=C(C=C2)F)F)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15F2N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.